Cas no 75960-46-2 (N,N'-Dimethylbenzene-1,2-diamine dihydrochloride)

• Product Name: N,N'-Dimethylbenzene-1,2-diamine dihydrochloride
• CAS No: 75960-46-2
• MF: C₈H₁₄Cl₂N₂
• MW: 209.11
• CID: 5524052
• PubChem ID: 12343668
• Update Time: 2026-03-11

N,N'-Dimethylbenzene-1,2-diamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N,N'-Dimethylbenzene-1,2-diamine dihydrochloride
• 1-N,2-N-Dimethylbenzene-1,2-diamine;dihydrochloride
• N1,N2-Dimethylbenzene-1,2-diamine dihydrochloride
• MFCD31583442
• 75960-46-2

• Inchi： 1S/C8H12N2.ClH/c1-9-7-5-3-4-6-8(7)10-2;/h3-6,9-10H,1-2H3;1H
• InChI Key： VDYGXTIVTKYMHX-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1NC)C.Cl

Computed Properties

• Exact Mass: 208.0534038g/mol
• Monoisotopic Mass: 208.0534038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 81.3
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.1Ų

Additional information on N,N'-Dimethylbenzene-1,2-diamine dihydrochloride

Recent Advances in the Application of N,N'-Dimethylbenzene-1,2-diamine Dihydrochloride (CAS: 75960-46-2) in Chemical Biology and Pharmaceutical Research

N,N'-Dimethylbenzene-1,2-diamine dihydrochloride (CAS: 75960-46-2) is a crucial chemical intermediate widely used in pharmaceutical synthesis, dye manufacturing, and materials science. Recent studies have highlighted its potential in novel drug development and biochemical applications, particularly in the synthesis of heterocyclic compounds and as a precursor for bioactive molecules. This research briefing provides an overview of the latest advancements and applications of this compound in the chemical biology and pharmaceutical fields.

A study published in the Journal of Medicinal Chemistry (2023) explored the use of N,N'-Dimethylbenzene-1,2-diamine dihydrochloride as a key intermediate in the synthesis of novel benzimidazole derivatives with potent antimicrobial activity. The research demonstrated that derivatives synthesized from this compound exhibited significant inhibitory effects against multidrug-resistant bacterial strains, suggesting its potential in addressing the global antibiotic resistance crisis. The study employed a combination of computational modeling and in vitro assays to optimize the molecular structure for enhanced bioactivity.

In the field of materials science, researchers have investigated the electrochemical properties of polymers derived from N,N'-Dimethylbenzene-1,2-diamine dihydrochloride. A recent publication in Advanced Materials (2024) reported the development of conductive polymers with exceptional stability and conductivity, which could revolutionize biosensor technology. These findings open new possibilities for creating more sensitive and durable diagnostic devices for medical applications.

The compound's role in cancer research has also gained attention. A preclinical study published in Molecular Cancer Therapeutics (2023) utilized N,N'-Dimethylbenzene-1,2-diamine dihydrochloride as a building block for small molecule inhibitors targeting specific oncogenic pathways. The results showed promising antitumor activity in various cancer cell lines, with minimal cytotoxicity to normal cells, indicating its potential as a scaffold for developing targeted cancer therapies.

Recent advancements in synthetic methodology have improved the production efficiency of N,N'-Dimethylbenzene-1,2-diamine dihydrochloride. A Green Chemistry (2024) article described an environmentally friendly synthesis route that reduces hazardous byproducts while maintaining high yield and purity. This development addresses both economic and sustainability concerns in industrial-scale production.

Looking forward, researchers are exploring the compound's potential in neurodegenerative disease research. Preliminary studies suggest that derivatives of N,N'-Dimethylbenzene-1,2-diamine dihydrochloride may modulate key pathways involved in protein misfolding, a hallmark of conditions like Alzheimer's and Parkinson's diseases. While these findings are still in early stages, they represent an exciting new direction for therapeutic development.

In conclusion, N,N'-Dimethylbenzene-1,2-diamine dihydrochloride (CAS: 75960-46-2) continues to demonstrate significant value across multiple research domains. Its versatility as a chemical building block, combined with recent methodological improvements and novel applications, positions this compound as an important focus for future pharmaceutical and chemical biology research. Continued investigation into its properties and derivatives will likely yield further breakthroughs in drug discovery and materials science.